molecular formula C8H12N4O4S2 B1305199 4-Nitro-5-piperazinothiophene-2-sulfonamide CAS No. 845266-27-5

4-Nitro-5-piperazinothiophene-2-sulfonamide

Cat. No. B1305199
CAS RN: 845266-27-5
M. Wt: 292.3 g/mol
InChI Key: HQYILIGGLRWEOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Nitro-5-piperazinothiophene-2-sulfonamide (4-NPT) is a sulfonamide derivative of the piperazinothiophene family with a nitro group attached to the 4th carbon in the heterocycle. It is a versatile and useful compound that is used in a variety of scientific research applications. 4-NPT has a wide range of biochemical and physiological effects, and has been studied extensively in laboratory experiments.

Scientific Research Applications

Environmental Impact and Transformation

  • Abiotic Transformation in Water Cycles : The study by Nödler et al. (2012) investigates the transformation products of sulfamethoxazole (SMX), a sulfonamide drug, under denitrifying conditions. The research highlights the formation and retransformation potential of 4-nitro-sulfonamide compounds, emphasizing their significance in environmental studies, especially in water cycles and wastewater treatment processes. The findings are crucial for understanding the behavior of such compounds during environmental processes like bank filtration and artificial recharge (Nödler et al., 2012).

Biomedical Applications and Mechanistic Insights

  • Pro-apoptotic Effects in Cancer Cells : The study by Cumaoğlu et al. (2015) demonstrates the synthesis of sulfonamide derivatives with pro-apoptotic effects on cancer cells. These compounds, including a 4-nitrobenzene sulfonamide derivative, induce apoptosis in cancer cells by activating certain apoptotic genes and pathways, offering insights into potential cancer therapies (Cumaoğlu et al., 2015).

Chemical Synthesis and Methodology

  • Synthesis of N-aryl Sulfonamides : The review by Xia et al. (2021) provides a comprehensive overview of methods to synthesize N-aryl sulfonamides from nitroarenes. Given that sulfonamides are prevalent in several drugs, this review is a valuable resource for understanding the synthesis routes of sulfonamide derivatives, including those with a 4-nitro group (Xia et al., 2021).
  • Synthesis of Sulfonamide Derivatives : Khan et al. (2019) report the synthesis of sulfonamide derivatives with significant biological activities. The study provides insights into the synthesis and potential applications of 4-nitro-sulfonamide derivatives in fields such as antibacterial, antifungal, and anthelmintic treatments, as well as in fingerprint detection technologies (Khan et al., 2019).
  • Photodriven Synthesis of Sulfonamides : The research by Bao et al. (2022) introduces a novel, atom-economical strategy for synthesizing sulfonamides directly from nitro compounds and thiols, facilitated by photoexcitation. This method offers an efficient route for creating 4-nitro-sulfonamide derivatives and highlights the importance of understanding the reaction mechanisms for innovative synthesis approaches (Bao et al., 2022).

properties

IUPAC Name

4-nitro-5-piperazin-1-ylthiophene-2-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N4O4S2/c9-18(15,16)7-5-6(12(13)14)8(17-7)11-3-1-10-2-4-11/h5,10H,1-4H2,(H2,9,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQYILIGGLRWEOU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)C2=C(C=C(S2)S(=O)(=O)N)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12N4O4S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90384922
Record name 4-nitro-5-piperazinothiophene-2-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90384922
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

292.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

845266-27-5
Record name 4-Nitro-5-(1-piperazinyl)-2-thiophenesulfonamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=845266-27-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-nitro-5-piperazinothiophene-2-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90384922
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.